Cas no 34132-46-2 (1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester)

• Product Name: 1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
• CAS No: 34132-46-2
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 1462048
• Update Time: 2024-08-23

1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
• 1-Methyl-1H-1-benzazepine-3,4-dicarboxylic acid dimethyl ester

• Inchi： 1S/C15H15NO4/c1-16-9-12(15(18)20-3)11(14(17)19-2)8-10-6-4-5-7-13(10)16/h4-9H,1-3H3
• InChI Key： USCJGAMJAJLYAE-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=CC=C2C=C(C(OC)=O)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 57.53